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Compound of Interest

Compound Name: alpha-lonol

Cat. No.: B3422396

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical reagents is paramount. This guide provides immediate, essential
safety and logistical information for alpha-lonol, a commonly used fragrance and flavor
ingredient. Adherence to these protocols is crucial for mitigating potential risks and ensuring a
safe laboratory environment.

Physical and Chemical Properties of alpha-lonol

Alpha-lonol is a colorless to pale yellow liquid with a characteristic floral, woody, and violet-like
odor.[1] Understanding its physical and chemical properties is the first step in safe handling.
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Property

Value

CAS Number

25312-34-9[2]

Molecular Formula

C13H220[3][2]

Molecular Weight 194.31 g/mol [3]

Appearance Colorless clear liquid[4]

Boiling Point 127 °C at 15 mmHg[5]

Flash Point 93.33 °C (200.00 °F)[4][5]

Density 0.918 g/mL at 20 °C[5]

Specific Gravity 0.91700 to 0.92400 @ 25.00 °C[4]

Refractive Index

1.48800 to 1.49200 @ 20.00 °C[4]

Solubility

Soluble in alcohol and most fixed oils; insoluble

in glycerin.

Health and Safety Information

While alpha-lonol is considered to have low toxicity, appropriate precautions should always be

taken in a laboratory setting.[2]
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Hazard Information

Description

GHS Hazard Statements

This chemical does not meet GHS hazard
criteria according to most reports.[3] However,
some sources may indicate it can cause mild

skin irritation.[6]

Acute Toxicity

Dermal LD50 in rabbits is greater than 5000
mg/kg, indicating low toxicity through skin

contact.[4]

First Aid: Inhalation

If inhaled, move the person into fresh air. If

breathing is difficult, give oxygen.[7]

First Aid: Skin Contact

Wash off with soap and plenty of water.[7]

First Aid: Eye Contact

Flush eyes with water as a precaution.[7]

First Aid: Ingestion

Rinse mouth with water. Do not induce vomiting.

[71(8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against accidental exposure. The

following table summarizes the recommended PPE for handling alpha-lonol.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield worn over goggles.

[719]

Protects eyes and face from

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[7]

Prevents skin contact.

Body Protection

A lab coat or chemical-
resistant apron worn over long-
sleeved clothing and long
pants. Closed-toe shoes are

mandatory.[7][9]

Protects skin and clothing from

spills.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. For nuisance
exposures, a respirator with
appropriate cartridges may be
used.[7]

Minimizes inhalation exposure.

Operational Plan: Handling and Disposal of alpha-

lonol

A systematic approach to the handling and disposal of alpha-lonol is critical to prevent

contamination and ensure user safety.

Experimental Workflow for Handling alpha-lonol

The following diagram outlines the standard operating procedure for handling alpha-lonol in a

laboratory setting.
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Caption: Standard workflow for handling alpha-lonol.
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Detailed Methodologies

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials.[7]

o Keep the container tightly closed and store under an inert gas as it can be air sensitive.[7]
Handling:

e Preparation: Before handling, ensure all necessary PPE is available and in good condition.
The work area, preferably a chemical fume hood, should be clean and uncluttered.

e Donning PPE: Wash hands thoroughly before putting on a lab coat, followed by safety
goggles and gloves. Ensure gloves overlap the cuffs of the lab coat.

e Procedure: Conduct all operations involving alpha-lonol within a well-ventilated area or a
chemical fume hood to minimize inhalation.[10] Avoid contact with skin and eyes.[10]

o Spill Management: In case of a minor spill, absorb it with an inert material such as sand or
vermiculite and place it in a suitable container for disposal.[10] For major spills, evacuate the
area and follow emergency procedures.

Disposal Plan:

Dispose of unused alpha-lonol and contaminated materials as hazardous waste.[10]

Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

Never pour alpha-lonol down the drain.[1] Small amounts of diluted leftovers may be
flushed if local regulations permit, but it is generally advised against.[1]

Contaminated PPE, such as gloves, should be disposed of in a designated hazardous waste
container.

PPE Selection Logic
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The selection of appropriate PPE is dependent on the specific task being performed. The
following diagram illustrates the decision-making process for PPE selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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alpha-lonol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422396#personal-protective-equipment-for-
handling-alpha-ionol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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